3-(Fluoromethyl)cyclobutane-1-carbonitrile

• Molecular Formula: C6H8FN
• Molecular Weight: 113.13 g/mol
• IUPAC Name: 3-(fluoromethyl)cyclobutane-1-carbonitrile
• InChI: InChI=1S/C6H8FN/c7-3-5-1-6(2-5)4-8/h5-6H,1-3H2
• InChI Key: LCPVTZDYMRIEOQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1C#N)CF

Description

3-(Fluoromethyl)cyclobutane-1-carbonitrile is a cyclobutane derivative featuring a fluoromethyl (-CH2F) substituent at the 3-position and a nitrile (-CN) group at the 1-position. The fluoromethyl group imparts unique electronic and steric properties, enhancing metabolic stability and influencing reactivity in pharmaceutical and material science applications. This compound is hypothesized to serve as a building block for drug candidates, leveraging fluorine’s electronegativity to modulate pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Fluoromethyl)cyclobutane-1-carbonitrile typically involves the fluoromethylation of cyclobutane-1-carbonitrile. One common method includes the reaction of cyclobutane-1-carbonitrile with a fluoromethylating agent under controlled conditions. The reaction is usually carried out in the presence of a base and a solvent, such as dimethyl sulfoxide (DMSO), at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for 3-(Fluoromethyl)cyclobutane-1-carbonitrile are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve higher yields and purity suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

3-(Fluoromethyl)cyclobutane-1-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The fluoromethyl group can be substituted with other functional groups using appropriate reagents.

Reduction Reactions: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH₄).

Oxidation Reactions: The compound can undergo oxidation reactions to form different oxidized products.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) and alkyl halides are commonly used.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether is a typical reducing agent.

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used under acidic conditions.

Major Products Formed

Substitution: Various substituted cyclobutane derivatives.

Reduction: Cyclobutylmethylamine.

Oxidation: Cyclobutane carboxylic acid derivatives.

Scientific Research Applications

3-(Fluoromethyl)cyclobutane-1-carbonitrile is utilized in several scientific research applications:

Organic Chemistry: As a building block for the synthesis of more complex molecules.

Pharmaceuticals: In the development of potential drug candidates due to its unique structural features.

Material Science: As a precursor for the synthesis of novel materials with specific properties

Mechanism of Action

The mechanism of action of 3-(Fluoromethyl)cyclobutane-1-carbonitrile depends on its application. In pharmaceuticals, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The fluoromethyl group can enhance the compound’s binding affinity and selectivity towards these targets, while the nitrile group can participate in hydrogen bonding and other interactions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent-Driven Structural and Functional Differences

The following compounds share the cyclobutane-carbonitrile core but differ in substituents, leading to distinct physicochemical and functional properties:

1-(3-Fluoropyridin-2-yl)cyclobutane-1-carbonitrile (CAS 1333126-80-9)

• Molecular Formula : C9H11Cl2N3
• Key Features : Incorporates a 3-fluoropyridinyl group, introducing a heterocyclic aromatic ring and chlorine atoms.
• Higher molecular weight (251.11 g/mol) due to chlorine and additional nitrogen atoms, which may reduce solubility in non-polar solvents. Applications: Likely used in kinase inhibitors or other pharmaceuticals targeting heterocyclic-binding enzymes .

1-(3-Fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS 1344145-36-3)

• Molecular Formula : C10H8FN2O
• Key Features : Contains a ketone (3-oxo) group and a 3-fluoropyridinyl substituent.
• Implications: The ketone introduces hydrogen-bonding capability, increasing polarity and reactivity toward nucleophilic additions. The oxo group may destabilize the cyclobutane ring, altering conformational flexibility compared to the fluoromethyl analog. Applications: Potential intermediate in synthesizing fused heterocycles or β-ketonitrile derivatives .

3-(Hydroxymethyl)cyclobutane-1-carbonitrile (CAS 938064-72-3)

• Molecular Formula: C6H9NO
• Key Features : Replaces fluoromethyl with hydroxymethyl (-CH2OH).
• Implications :
  • Higher polarity due to the hydroxyl group, improving solubility in aqueous media but reducing lipid membrane permeability.
  • Susceptible to oxidation or esterification reactions, unlike the chemically stable fluoromethyl group.
  • Applications: Used in R&D for prodrug synthesis or polymer chemistry .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
3-(Fluoromethyl)cyclobutane-1-carbonitrile	-CH2F, -CN	C6H7FN	~123.13	High metabolic stability, moderate polarity	Pharmaceutical intermediates
1-(3-Fluoropyridin-2-yl)cyclobutane-1-carbonitrile	3-fluoropyridinyl, -CN	C9H11Cl2N3	251.11	Aromatic, planar, chlorine-containing	Kinase inhibitors, heterocyclic drugs
1-(3-Fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile	3-oxo, 3-fluoropyridinyl	C10H8FN2O	203.18	Ketone reactivity, polar	Fused heterocycle synthesis
3-(Hydroxymethyl)cyclobutane-1-carbonitrile	-CH2OH, -CN	C6H9NO	111.14	Highly polar, oxidizable	Prodrugs, polymer precursors

Reactivity and Stability Profiles

• Fluoromethyl vs. Hydroxymethyl :

  • Fluoromethyl : Electron-withdrawing nature stabilizes adjacent nitrile group, reducing susceptibility to hydrolysis. Fluorine’s low polarizability enhances lipid solubility .
  • Hydroxymethyl : Hydroxyl group participates in hydrogen bonding, increasing water solubility but requiring protective group strategies in synthetic routes .
• Ketone vs. Fluoropyridinyl: The 3-oxo group in CAS 1344145-36-3 enables keto-enol tautomerism, offering pathways for further functionalization (e.g., enolate alkylation). In contrast, the fluoropyridinyl group in CAS 1333126-80-9 provides π-π stacking interactions critical for target binding .